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Compound of Interest

Compound Name: SR 142948-C3-NHMe

Cat. No.: B15616320

Get Quote

Disclaimer: This technical support guide is primarily based on data available for the closely

related neurotensin receptor antagonist, SR 142948. While SR 142948-C3-NHMe is the

methylated form of SR 142948, specific experimental data for this derivative is limited. The

following troubleshooting advice and protocols are provided with the assumption of similar

experimental behavior and should be adapted as needed for your specific research context.

Frequently Asked Questions (FAQs)
Q1: What is SR 142948-C3-NHMe and what is its primary mechanism of action?

SR 142948-C3-NHMe is the methylated derivative of SR 142948, a potent and selective non-

peptide antagonist of the neurotensin receptors (NTRs), particularly the high-affinity

neurotensin receptor 1 (NTS1).[1][2][3] Its primary mechanism of action is to block the binding

of the endogenous ligand, neurotensin (NT), to its receptors, thereby inhibiting downstream

signaling pathways.[4] This antagonism prevents NT-induced physiological effects such as

hypothermia, analgesia, and modulation of dopamine pathways.[1][3]

Q2: What are the key differences between SR 142948 and SR 142948-C3-NHMe?
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SR 142948-C3-NHMe is the methylated version of SR 142948.[5] While specific data for the

methylated compound is scarce, methylation is a common chemical modification in drug

development that can alter properties such as solubility, metabolic stability, and cell

permeability. Researchers should consider that these properties might differ between the two

compounds, potentially affecting experimental outcomes.

Q3: In which research areas is SR 142948-C3-NHMe likely to be used?

Given its function as a neurotensin receptor antagonist, SR 142948-C3-NHMe is relevant for

studies in neuroscience and oncology. Research applications may include the investigation of

psychiatric disorders, pain management, and the growth of certain cancers where neurotensin

receptors are overexpressed, such as in pancreatic and colorectal cancers.[4]

Troubleshooting Guide
Issue 1: High variability in replicate measurements of NT receptor antagonism.

Potential Cause Troubleshooting Suggestion

Inconsistent Compound Concentration

Ensure accurate and consistent preparation of

the SR 142948-C3-NHMe stock solution and

working dilutions. Use calibrated pipettes and

perform serial dilutions carefully.

Cell Health and Density

Maintain consistent cell culture conditions,

including passage number, confluency, and

media composition. Variability in cell health can

significantly impact receptor expression and

signaling.

Assay Timing and Incubation

Strictly adhere to a consistent timeline for all

experimental steps, including pre-incubation

with the antagonist, addition of neurotensin, and

final measurement.

Reagent Quality

Use high-quality, fresh reagents, including the

neurotensin peptide. Degradation of reagents

can lead to inconsistent results.
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Issue 2: Lower than expected antagonist potency (High IC50 value).

Potential Cause Troubleshooting Suggestion

Compound Degradation

SR 142948 and its derivatives should be stored

properly, typically at +4°C for solid compounds.

[2] Avoid repeated freeze-thaw cycles of stock

solutions. Prepare fresh working solutions for

each experiment.

Incorrect Assay Conditions

Optimize assay parameters such as buffer

composition, pH, and temperature. Ensure

these are consistent with established protocols

for neurotensin receptor binding or functional

assays.

Presence of Serum in Media

Components in serum can bind to the

compound, reducing its effective concentration.

Consider performing assays in serum-free

media or reducing the serum percentage during

the experiment.

Cell Line Receptor Expression

Verify the expression level of the target

neurotensin receptor (e.g., NTS1) in your cell

line. Low receptor expression will result in a

weaker signal and potentially an overestimation

of the IC50.

Issue 3: Poor solubility of the compound.
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Potential Cause Troubleshooting Suggestion

Improper Solvent

For SR 142948, DMSO is a common solvent for

creating stock solutions.[2] Ensure the final

concentration of the solvent in your assay is low

and does not affect cell viability or the assay

itself.

Precipitation in Aqueous Solutions

When diluting the DMSO stock solution into

aqueous buffers, precipitation can occur. To aid

dissolution, you can try gentle heating and/or

sonication. Prepare working solutions fresh and

inspect for any visible precipitate before use.[1]

Quantitative Data Summary
The following table summarizes the inhibitory concentration (IC50) values for the parent

compound, SR 142948, in various experimental systems. These values can serve as a

benchmark when designing experiments with SR 142948-C3-NHMe.

Experimental System Parameter Measured IC50 Value (nM)

h-NTR1-CHO cells [¹²⁵I-Tyr³]NT Binding 1.19[1]

HT-29 cells [¹²⁵I-Tyr³]NT Binding 0.32[1]

Adult rat brain [¹²⁵I-Tyr³]NT Binding 3.96[1]

HT-29 cells
NT-induced inositol

monophosphate formation
3.9[1][3]

Experimental Protocols
Protocol 1: Preparation of SR 142948 Stock Solution

This protocol is based on the parent compound SR 142948 and should be adapted for SR
142948-C3-NHMe based on its specific properties.
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Weighing: Accurately weigh the required amount of SR 142948 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of high-purity DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Mixing: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming or

sonication can be used if necessary.[1]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C for long-term storage. For short-term storage, +4°C is

recommended.[2]

Protocol 2: In Vitro Neurotensin Receptor Binding Assay

This is a general workflow for a competitive binding assay.

Cell Culture: Plate cells expressing the neurotensin receptor (e.g., HT-29 or CHO-hNTR1) in

an appropriate plate format and grow to the desired confluency.

Preparation of Reagents:

Prepare a series of dilutions of SR 142948-C3-NHMe in assay buffer.

Prepare a solution of radiolabeled neurotensin (e.g., [¹²⁵I-Tyr³]NT) at a concentration near

its Kd for the receptor.

Prepare a high concentration of unlabeled neurotensin for determining non-specific

binding.

Assay Procedure:

Wash the cells with assay buffer.

Add the diluted SR 142948-C3-NHMe to the wells.

Add the radiolabeled neurotensin to all wells.
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To determine non-specific binding, add the high concentration of unlabeled neurotensin to

a subset of wells.

Incubate the plate for a specified time at the appropriate temperature to allow binding to

reach equilibrium.

Washing and Detection:

Wash the cells multiple times with ice-cold assay buffer to remove unbound radioligand.

Lyse the cells and measure the radioactivity in each well using a gamma counter.

Data Analysis:

Calculate the specific binding by subtracting the non-specific binding from the total

binding.

Plot the specific binding as a function of the log concentration of SR 142948-C3-NHMe
and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizations
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Neurotensin Receptor Antagonism by SR 142948-C3-NHMe
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General Experimental Workflow for Testing SR 142948-C3-NHMe
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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